2-{[5-(3-chloro-4-methylbenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl]sulfanyl}-N-(4-phenoxyphenyl)acetamide

• IUPAC Name: 2-[[5-(3-chloro-4-methylphenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(4-phenoxyphenyl)acetamide
• InChI: InChI=1S/C25H20ClN3O5S2/c1-16-7-12-20(13-21(16)26)36(32,33)22-14-27-25(29-24(22)31)35-15-23(30)28-17-8-10-19(11-9-17)34-18-5-3-2-4-6-18/h2-14H,15H2,1H3,(H,28,30)(H,27,29,31)
• InChI Key: SOJJAZLHYGLKQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)C2=CN=C(NC2=O)SCC(=O)NC3=CC=C(C=C3)OC4=CC=CC=C4)Cl
• Molecular Formula: C25H20ClN3O5S2
• Molecular Weight: 542.0 g/mol

Description

The compound is a sulfonamide, which is a group of compounds containing a sulfur atom bonded to two oxygen atoms and one nitrogen atom. Sulfonamides are often used in the production of dyes and pharmaceuticals, particularly antibiotics.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups including the sulfonyl group, the pyrimidinone group, and the phenoxy group. These groups would likely contribute to the compound’s reactivity and properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the sulfonyl group could make it more polar and potentially increase its solubility in water.

Mechanism of Action

The mechanism of action would depend on the specific use of the compound. For example, if it were an antibiotic, it might work by inhibiting bacterial synthesis of folic acid, as is the case with many sulfonamide antibiotics.

Future Directions

Future research on this compound could involve studying its potential uses, such as in medicine or industry, and conducting safety and efficacy trials. It would also be important to fully characterize its physical and chemical properties.